Cas no 34972-70-8 (4-cyano-2-acetamidobutanoic acid)

• Product Name: 4-cyano-2-acetamidobutanoic acid
• CAS No: 34972-70-8
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 2823301
• PubChem ID: 20263536
• Update Time: 2025-05-20

4-cyano-2-acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-5-nitrilonorvaline
• 4-cyano-2-acetamidobutanoic acid

• Inchi： 1S/C7H10N2O3/c1-5(10)9-6(7(11)12)3-2-4-8/h6H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： DANYRDPZKCQUHF-UHFFFAOYSA-N
• SMILES： OC(C(CCC#N)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: -0.8
• Topological Polar Surface Area: 90.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-cyano-2-acetamidobutanoic acid

4-Cyano-2-Acetamidobutanoic Acid (CAS No. 34972-70-8): A Comprehensive Overview

4-Cyano-2-acetamidobutanoic acid, also known by its CAS registry number 34972-70-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyano group (-CN) at the fourth position and an acetamide group (-CONHAc) at the second position of a butanoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-cyano-2-acetamidobutanoic acid typically involves multi-step organic reactions, often starting from readily available starting materials such as acrylic acid or its derivatives. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its increasing demand in research and industrial settings. The synthesis process often requires precise control over reaction conditions, including temperature, pH, and the use of appropriate catalysts to ensure high yield and purity.

One of the most promising applications of 4-cyano-2-acetamidobutanoic acid lies in its potential as a building block for drug discovery. The compound's structure allows for further functionalization, enabling the creation of bioactive molecules with diverse pharmacological profiles. For instance, researchers have explored its use in developing inhibitors for specific enzymes involved in disease pathways, such as kinases or proteases. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain cancer-related enzymes, highlighting its potential in oncology drug development.

In addition to its role in drug discovery, 4-cyano-2-acetamidobutanoic acid has found applications in materials science, particularly in the development of advanced polymers and coatings. The cyano group's electron-withdrawing properties and the acetamide group's ability to form hydrogen bonds make this compound ideal for designing materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polymeric matrices to enhance their durability and resistance to environmental factors.

The chemical stability of 4-cyano-2-acetamidobutanoic acid is another key attribute that contributes to its versatility. Under standard storage conditions, the compound remains stable, which is essential for maintaining its quality during transportation and long-term storage. However, it is important to note that exposure to extreme temperatures or reactive chemicals may lead to decomposition or side reactions. Proper handling and storage protocols are therefore recommended to ensure optimal performance.

From an environmental perspective, the ecological impact of 4-cyano-2-acetamidobutanoic acid has been a subject of recent investigations. Studies have shown that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, suggesting that it poses limited long-term risks to aquatic ecosystems when properly managed. Nonetheless, further research is needed to fully understand its environmental fate and potential mitigation strategies.

In conclusion, 4-cyano-2-acetamidobutanoic acid (CAS No. 34972-70-8) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methods and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.